![molecular formula C7H5BrN2O B6591898 3-Bromo-1H-indazol-7-ol CAS No. 1780112-08-4](/img/structure/B6591898.png)
3-Bromo-1H-indazol-7-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of indazoles, the class of compounds to which “3-Bromo-1H-indazol-7-ol” belongs, has been extensively studied. The strategies include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines .
Chemical Reactions Analysis
The chemical reactions involving indazoles have been studied. These include reactions under catalyst- and solvent-free conditions, Cu2O-mediated cyclization of o-haloaryl-N-tosylhydrazones, Ag-catalyzed nitration–annulation with tert-butyl nitrite, iodine-mediated intramolecular aryl and sp3 C–H amination, and metal-free reaction of aryl-hydrazones with montmorillonite K-10 under O2 atmosphere .
Scientific Research Applications
Crystal and Molecular Structure Analysis
Research on indazole derivatives, including those structurally related to 3-Bromo-1H-indazol-7-ol, has provided insights into their crystal and molecular structures, facilitating the development of compounds with potential biological activities. The study by Cabildo et al. (2011) on the crystal and molecular structure of nitroindazoles highlights the significance of intermolecular interactions, which could influence the biological activity of these compounds (Cabildo et al., 2011).
Biological Activities
Indazole derivatives have shown promising biological activities, including α-glucosidase inhibition and antioxidant properties. Mphahlele et al. (2020) evaluated a series of indazole derivatives for their inhibitory effects against α-glucosidase activity and their antioxidant potential, revealing significant to moderate inhibition and suggesting potential applications in managing diabetes and oxidative stress-related conditions (Mphahlele et al., 2020).
Synthetic Applications
The synthesis of indazole derivatives, including this compound, has been the focus of various studies to enhance their accessibility for further research and potential therapeutic applications. For instance, Wang et al. (2015) described an efficient synthesis of 3-aryl-1H-indazol-5-amine derivatives via Pd-catalyzed Suzuki–Miyaura cross-coupling reaction under microwave-assisted conditions, demonstrating the versatility of indazole compounds in synthetic chemistry (Wang et al., 2015).
Novel Synthetic Protocols
New synthetic methodologies have been developed to facilitate the bromination and further functionalization of indazole derivatives. Ying et al. (2022) presented an ultrasound-assisted bromination protocol for indazoles, offering an efficient route to 3-bromide products that can serve as precursors for further drug synthesis (Ying et al., 2022).
Catalysis and Chemical Transformations
The development of catalysts for the preparation of indazole derivatives has also been a subject of research. Tayebee et al. (2015) reported on a Bronsted acidic ionic liquid that was utilized as an efficient catalyst for the preparation of 2H-indazolo[2,1-b]phthalazine-1,6,11(13H)-trione derivatives, illustrating the role of catalysis in enhancing the chemical transformations of indazole derivatives (Tayebee et al., 2015).
Mechanism of Action
Target of Action
Indazole-containing compounds, which include 3-bromo-1h-indazol-7-ol, have been found to have a wide variety of medicinal applications as antihypertensive, anticancer, antidepressant, anti-inflammatory, and antibacterial agents . They can also be employed as selective inhibitors of phosphoinositide 3-kinase δ for the treatment of respiratory disease .
Mode of Action
Indazole derivatives have been found to inhibit cell growth of many neoplastic cell lines at concentrations lower than 1 μm, causing a block in the g0–g1 phase of the cell cycle . This suggests that this compound may interact with its targets to inhibit cell growth and induce cell cycle arrest.
Biochemical Pathways
The synthesis of indazoles often involves transition metal-catalyzed reactions, reductive cyclization reactions, and the formation of c–n and n–n bonds . These processes could potentially affect various biochemical pathways and their downstream effects.
Result of Action
As mentioned earlier, indazole derivatives have been found to inhibit cell growth of many neoplastic cell lines . This suggests that this compound may have similar effects.
Biochemical Analysis
Biochemical Properties
These interactions can influence biochemical reactions in significant ways .
Cellular Effects
Indazole derivatives have been shown to affect various types of cells and cellular processes . For instance, some indazole derivatives have demonstrated inhibitory effects against human cancer cell lines .
Molecular Mechanism
Indazole derivatives have been found to exert their effects at the molecular level through various mechanisms, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
properties
IUPAC Name |
3-bromo-2H-indazol-7-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5BrN2O/c8-7-4-2-1-3-5(11)6(4)9-10-7/h1-3,11H,(H,9,10) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ACTLRSTWPNIZLA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(NN=C2C(=C1)O)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5BrN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.03 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.